Cas no 1259323-62-0 (2-AMINO-4-(TRIFLUOROMETHOXY)BENZOIC ACID)

• Product Name: 2-AMINO-4-(TRIFLUOROMETHOXY)BENZOIC ACID
• CAS No: 1259323-62-0
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• MDL: MFCD15526983
• CID: 1015814
• PubChem ID: 53416442
• Update Time: 2025-05-21

2-AMINO-4-(TRIFLUOROMETHOXY)BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-4-(TRIFLUOROMETHOXY)BENZOIC ACID
• 2-AMINO-4-(TRIFLUOROMETHOXY)BENZOICACID
• 1259323-62-0
• DB-216970
• SY300094
• Benzoic acid, 2-amino-4-(trifluoromethoxy)-
• FUGYWJHVDZKDIC-UHFFFAOYSA-N
• D88085
• SCHEMBL22497443
• SB79924
• CS-0334697
• MFCD15526983
• EN300-75118

• MDL： MFCD15526983
• Inchi： 1S/C8H6F3NO3/c9-8(10,11)15-4-1-2-5(7(13)14)6(12)3-4/h1-3H,12H2,(H,13,14)
• InChI Key： FUGYWJHVDZKDIC-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(=O)O)=C(C=1)N)(F)F

Computed Properties

• Exact Mass: 221.02997754g/mol
• Monoisotopic Mass: 221.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-AMINO-4-(TRIFLUOROMETHOXY)BENZOIC ACID

Introduction to 2-AMINO-4-(TRIFLUOROMETHOXY)BENZOIC ACID (CAS No. 1259323-62-0)

2-AMINO-4-(TRIFLUOROMETHOXY)BENZOIC ACID, identified by the Chemical Abstracts Service Number (CAS No.) 1259323-62-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of both amino and trifluoromethoxy functional groups. These structural features contribute to its unique chemical properties and potential biological activities, making it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The molecular structure of 2-AMINO-4-(TRIFLUOROMETHOXY)BENZOIC ACID consists of a benzene ring substituted with an amino group at the 2-position and a trifluoromethoxy group at the 4-position. The trifluoromethoxy group introduces electron-withdrawing effects, which can influence the reactivity and electronic properties of the molecule. This structural motif is particularly interesting because it combines the versatility of benzoic acid derivatives with the enhanced metabolic stability and lipophilicity provided by fluorine substitution.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their improved pharmacokinetic profiles and enhanced binding affinities to biological targets. The presence of fluorine atoms in drug molecules can modulate their pharmacological activity, solubility, and metabolic degradation. 2-AMINO-4-(TRIFLUOROMETHOXY)BENZOIC ACID exemplifies this trend, as its fluorinated structure may confer advantages in drug design and development.

One of the key applications of 2-AMINO-4-(TRIFLUOROMETHOXY)BENZOIC ACID is as a building block in the synthesis of more complex pharmaceutical intermediates. Its reactive sites—the amino group and the carboxylic acid group—make it a versatile precursor for further functionalization. For instance, the amino group can be coupled with carboxylic acid derivatives via amide bond formation, while the carboxylic acid group can participate in esterification or amidation reactions. These transformations are fundamental in constructing peptidomimetics, protease inhibitors, and other therapeutic agents.

The trifluoromethoxy group in 2-AMINO-4-(TRIFLUOROMETHOXY)BENZOIC ACID also offers opportunities for further chemical manipulation. It can be selectively modified through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions, allowing for the introduction of additional functional groups or heterocyclic moieties. Such modifications are crucial for optimizing drug-like properties such as bioavailability, target specificity, and resistance profiles.

Recent studies have highlighted the potential of 2-AMINO-4-(TRIFLUOROMETHOXY)BENZOIC ACID in the development of novel therapeutic agents. For example, researchers have explored its utility in designing small-molecule inhibitors targeting enzymes involved in inflammatory pathways. The combination of an amino group and a trifluoromethoxy group provides a scaffold that can interact with biological targets through multiple mechanisms, including hydrogen bonding, electrostatic interactions, and hydrophobic effects.

Another area where 2-AMINO-4-(TRIFLUOROMETHOXY)BENZOIC ACID has shown promise is in the field of anticancer drug discovery. Fluorinated benzoic acid derivatives have been investigated for their ability to inhibit kinases and other enzymes implicated in cancer cell proliferation. The electron-withdrawing nature of the trifluoromethoxy group enhances the electrophilicity of certain reactive centers, enabling potent interactions with biological targets. Additionally, the stability provided by fluorine substitution can improve the half-life of drug candidates in vivo.

The synthesis of 2-AMINO-4-(TRIFLUOROMETHOXY)BENZOIC ACID typically involves multi-step organic transformations starting from commercially available precursors such as 2-nitrobenzoic acid or 4-fluorobenzoyl chloride. Key steps include reduction of the nitro group to an amino group, selective methylation with trifluoromethanol under acidic conditions, and carboxylation at the appropriate position. Advanced synthetic techniques such as flow chemistry and transition-metal catalysis have also been employed to improve yield and scalability.

In conclusion,2-AMINO-4-(TRIFLUOROMETHOXY)BENZOIC ACID (CAS No. 1259323-62-0) is a versatile intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features—combining an amino group with a trifluoromethoxy substituent—make it a valuable building block for synthesizing biologically active molecules. As interest in fluorinated compounds continues to grow, compounds like 2-AMINO-4-(TRIFLUOROMETHOXY)BENZOIC ACID will remain at the forefront of medicinal chemistry innovation.